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Compound of Interest

Compound Name:
4-formyl-5-methyl-1H-pyrrole-2-

carbonitrile

CAS No.: 728899-33-0

Cat. No.: B12960743

Get Quote

4-Formyl-1-methyl-1H-pyrrole-2-carbonitrile (CAS 119580-81-3) is a high-value heterocyclic

building block characterized by its orthogonal dual-functionality. Possessing both an

electrophilic aldehyde at the C4 position and a reactive nitrile at the C2 position of an N-

methylated pyrrole core, it serves as a critical scaffold in the synthesis of advanced

pharmaceuticals and agrochemicals.

Core Application Focus: Its primary utility lies in the development of Receptor-Interacting

Protein Kinase 1 (RIPK1) inhibitors, a therapeutic class targeting necroptosis and inflammation

in neurodegenerative diseases (e.g., ALS, Alzheimer's) and autoimmune disorders.

Additionally, it is a precursor for novel agrochemical pest control agents where the pyrrole core

mimics natural alkaloids.

Why This Molecule Matters:

Orthogonal Reactivity: The aldehyde allows for Knoevenagel condensations and reductive

aminations without affecting the nitrile, which can be subsequently transformed into amides,

carboxylic acids, or tetrazoles.
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Structural Rigidity: The pyrrole ring provides a rigid, planar linker often required for binding in

kinase ATP-pockets.

Part 2: Physicochemical Profile
Table 1: Chemical Identity & Physical Properties

Property Data

Chemical Name 4-Formyl-1-methyl-1H-pyrrole-2-carbonitrile

Synonyms
1-Methyl-4-formylpyrrole-2-carbonitrile; 4-

Formyl-1-methylpyrrole-2-carbonitrile

CAS Number 119580-81-3

Molecular Formula C₇H₆N₂O

Molecular Weight 134.14 g/mol

Appearance Off-white to light brown solid

Melting Point 98–102 °C (Experimental)

Solubility
Soluble in DMSO, Methanol, Dichloromethane;

Sparingly soluble in water

pKa
~ -3.8 (Conjugate acid of pyrrole nitrogen,

estimated)

SMILES CN1C=C(C=O)C=C1C#N

InChI Key
InChI=1S/C7H6N2O/c1-10-4-6(5-11)3-7(10)2-

8/h3-5H,1H3

Part 3: Mechanism of Action & Synthetic Utility
Synthetic Versatility
From an application scientist's perspective, CAS 119580-81-3 is a "linchpin" intermediate. Its

value is derived from the electronic push-pull system created by the electron-donating N-methyl

group and the electron-withdrawing nitrile and formyl groups.
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C4-Formyl Reactivity: The aldehyde is highly reactive toward nucleophiles. It is frequently

used in reductive amination to attach solubilizing amine tails or in aldol-type condensations

to build fused ring systems.

C2-Nitrile Stability: The nitrile group is relatively stable under mild reducing conditions used

for the aldehyde, allowing for stepwise synthesis. It typically serves as a "masked" carboxylic

acid or can be converted into a tetrazole bioisostere (common in sartans and kinase

inhibitors) using sodium azide.

Case Study: Synthesis of RIPK1 Inhibitors
In the context of Patent WO2017096301A1, this compound is used to synthesize isoxazolidine-

derived inhibitors. The pyrrole aldehyde undergoes condensation with hydroxylamine

derivatives or active methylene compounds to form the pharmacophore essential for inhibiting

the necroptotic pathway.

Mechanism: The resulting drug molecule binds to the allosteric pocket of RIPK1, stabilizing the

kinase in an inactive conformation (DLG-out), thereby preventing the phosphorylation cascade

that leads to cell death.

Part 4: Experimental Protocols
Protocol A: Synthesis of CAS 119580-81-3 (Vilsmeier-
Haack Route)
Note: This is the standard industrial route for formylating electron-rich heterocycles.

Reagents:

Starting Material: 1-Methyl-1H-pyrrole-2-carbonitrile (CAS 67287-91-4)

Reagent: Phosphorus Oxychloride (POCl₃)

Solvent: Dimethylformamide (DMF)

Step-by-Step Workflow:
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Preparation of Vilsmeier Reagent: In a flame-dried flask under Argon, cool DMF (3.0 eq) to

0°C. Dropwise add POCl₃ (1.2 eq) over 30 minutes. A white precipitate (Vilsmeier salt) may

form. Stir for 30 mins.

Addition: Dissolve 1-Methyl-1H-pyrrole-2-carbonitrile (1.0 eq) in minimal DMF. Add this

solution dropwise to the Vilsmeier reagent at 0°C.

Reaction: Allow the mixture to warm to room temperature, then heat to 60°C for 4 hours.

Monitor by TLC (EtOAc/Hexane 1:3).

Hydrolysis: Pour the reaction mixture onto crushed ice/sodium acetate solution (buffered pH

~5-6). Stir vigorously for 1 hour to hydrolyze the iminium intermediate.

Workup: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over

Na₂SO₄, and concentrate.

Purification: Recrystallize from Ethanol/Water or purify via silica gel chromatography

(Gradient: 0-40% EtOAc in Hexanes).

Protocol B: Reductive Amination (General Application)
Objective: Derivatization of the C4-aldehyde for library generation.

Dissolve CAS 119580-81-3 (1 mmol) in DCE (Dichloroethane).

Add Amine (1.1 mmol) and Acetic Acid (1.5 eq). Stir for 30 mins.

Add Sodium Triacetoxyborohydride (STAB, 1.5 eq). Stir at RT overnight.

Quench with sat. NaHCO₃. Extract with DCM.

Part 5: Visualization of Synthetic Pathways
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Click to download full resolution via product page

Figure 1: Synthesis pathway of CAS 119580-81-3 via Vilsmeier-Haack formylation and its

downstream applications in drug discovery.

Part 6: Safety & Handling (GHS Data)
Signal Word:WARNING

Hazard Class H-Code Hazard Statement
Precautionary
Measures

Acute Toxicity (Oral) H302 Harmful if swallowed.

Wash hands

thoroughly after

handling.[1] Do not

eat/drink when using.

Skin Irritation H315 Causes skin irritation.
Wear protective

gloves (Nitrile).

Eye Irritation H319
Causes serious eye

irritation.[1]

Wear eye

protection/face shield.

[1] Rinse cautiously

with water if in eyes.

[1]

STOT - SE H335
May cause respiratory

irritation.

Use only outdoors or

in a well-ventilated

area.[1] Avoid

breathing dust.[1]

Handling Protocol:

Storage: Store at 2-8°C (Refrigerate) under inert atmosphere (Argon/Nitrogen). The

aldehyde is susceptible to oxidation to the carboxylic acid upon prolonged exposure to air.

Disposal: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with

an afterburner and scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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